The vibration analysis of beams with cracks is an important problem in the structural dynamics community. In this study, a general model for the vibration analysis of a cracked beam with general boundary conditions was developed and investigated, emphasizing its vibration and power flow characteristics. The beam crack was introduced via torsional and translational coupling springs, which separated the beam structure into two segments, and the corresponding vibration characteristics were investigated via an energy-based formulation in conjunction with the Lagrangian procedure. A boundary-smoothed Fourier series was employed to construct the beam displacement field to avoid boundary differential discontinuities. Various crack statuses, including their depths or positions can be easily considered by adjusting the stiffness coefficient of the artificial springs. Several examples were presented to validate the effectiveness and accuracy of the proposed model. The modal characteristics and forced response of a cracked beam were predicted and analyzed, respectively, with a detailed depiction of the power flow around the crack. The results indicate that the presence of a crack has an important effect on the modal characteristics of an elastically restrained beam, as well as on the power flow distribution across the beam structure. This study can provide an effective tool for the dynamic analysis and power flow mechanism of beam structures with various cracks and complex boundary conditions.

An optimization of quadrature rules is presented for the isogeometric frequency analysis of wave equations using cubic splines. In order to optimize the quadrature rules aiming at improving the frequency accuracy, a frequency error measure corresponding to arbitrary four-point quadrature rule is developed for the isogeometric formulation with cubic splines. Based upon this general frequency error measure, a superconvergent four-point quadrature rule is found for the cubic isogeometric formulation that achieves two additional orders of frequency accuracy in comparison with the sixth-order accuracy produced by the standard approach using four-point Gauss quadrature rule. One interesting observation is that the first and last integration points of the superconvergent four-point quadrature rule go beyond the domain of conventional integration element. However, these exterior integration points pose no difficulty on the numerical implementation. Subsequently, by recasting the general four-point quadrature rule into a three-point formation, the proposed frequency error measure also reveals that the three-point Gauss quadrature rule is unique among possible three-point rules to maintain the same sixth-order convergence rate as the four-point Gauss quadrature rule for the cubic isogeometric formulation. These theoretical results are clearly demonstrated by numerical examples.

The interaction of non-Newtonian grease with patterned surfaces was considered as a promising approach to find an effective method for reducing friction and wear in rolling contacts. Longitudinal and transverse patterns can retain the lubricant in the contact area and prevent it from escaping under high loads. In this paper, a model has been developed for grease elastohydrodynamic lubrication of surfaces with different patterns to estimate the lubrication parameters such as lubricant film thickness, pressure distribution, and viscous friction. Then several experimental tests are rolled out for different loads, velocities, and surface patterns. Because the friction model estimates only viscous friction, a correlation is recommended for considering the friction due to asperity interaction. This relation is based on average lubricant film thickness results which are calculated from the model. The calculated friction and experimental results have a good agreement. According to the experimental tests, transverse, longitudinal, and isotropic pattern had a lower friction coefficient, respectively. While the isotropic viscous friction coefficient estimated by the model is lower than others. Higher loads and lower velocities cause a higher friction coefficient in all surface patterns.

This research proposes a two-stage vibration isolation system (TS-VIS) exploiting geometrical nonlinearity by inerters for performance enhancement. Lateral inerters are added to upper and lower stages creating geometric nonlinearity. The transmissibility and power flow indices are used for the performance evaluation. It is demonstrated that the inerters in both stages of the TS-VIS can enhance substantially the effectiveness of isolation at low frequencies by bending and shifting the resonance peaks in the force and energy transmission curves to the left while reducing the peak heights in these curves. It shows the use of inerters introduces a local minimum in the transmissibility curve which can be exploited for significant reduction in vibration transmission at a desirable frequency. By tailoring the inertance ratios for both stages of the TS-VIS, further improvements on the performance can be achieved by extending the frequency range of effective isolation. This work shows the benefits of using nonlinear inerters in the TS-VIS to obtain superior low-frequency isolation performance, which is potentially applicable in engineering systems such as floating raft structures.

In this study, three-dimensional (3D) braided composites are integrated into the substructure of the energy harvester and a 3D braided piezoelectric composite energy harvester (BPCEH) with good performance is proposed. A theoretical model of the 3D BPCEH under the force–electricity–thermal coupling is established, and the output response, which is affected by excitation frequency, load resistance, external excitation and temperature, is simulated. The results illustrate that the braided elastic layer can greatly enhance the mechanical performance of the 3D BPCEH. With the increase in temperature and braided angle, the inherent frequency of the 3D BPCEH migrates into the low-frequency direction and can make the inherent frequency of the 3D BPCEH closer to environmental frequencies.

Shape memory polymers (SMPs) as a class of smart material have provided diverse attributes recently used in different applications. Raising the usage of SMPs, especially in more sensitive environments, such as the human body or similar high-risk circumstances, highlights the necessity of more accurate simulations. Suitable constitutive modeling is the foundation of an accurate simulation. Not only should such modeling consider precise details to diminish errors, but also it must provide a robust and powerful procedure to calibrate the material parameters. To achieve these goals, in this paper a modified constitutive model for SMPs based on the concept of internal state variables and rational thermodynamics is proposed in large deformation. Taking its basis from the nonlinear hyperelasticity and viscoelasticity, the model can provide a more accurate prediction of SMPs response. In comparison to other available constitutive models based on viscoelastic approach, the number of material parameters is smaller. Furthermore, performing a new approach for material parameters extraction, two different SMP materials were calibrated. The proposed model’s capability was assessed by comparing the model outputs with experimental results in diverse conditions such as different temperature rates and applied stretch ratios. The user-friendly implementation process of this model in multi-physics software based on the finite element method can be counted as another advantage of the proposed model. Hence, to simulate smart systems containing SMP elements, three multi-physics analyses in various fields and conditions were performed, and the importance of conducting such multi-physics phenomena has been discussed.

Morphogenesis is a result of complex biological, chemical, and physical processes in which differential growth in biological systems is a common phenomenon, especially notable in plant organs such as petals and leaves. Mechanisms of these biologic structures have been studied in recent years with a growing focus from the mechanics point of view. However, understanding differential-growth-induced shape formation quantitatively in plant organs remains largely unknown. In this study, we conduct quantitative experimental measurement, theoretical analysis, and sufficient finite element analysis of constrained differential growth of a thin membrane-like structure. By deriving the corresponding strain energy expression of a buckled growing sample, we can calculate the shape function of such membrane structures explicitly. The results of this work demonstrate the effect of growth function, geometry characteristics, and material property. Our research points to potential approaches to novel geometrical design and inspirations on the microscale and the macroscale for items such as soft robotics and flexible electronics.

Hydrogels are excellent soft materials that can absorb large amounts of water and have applications ranging from biocompatible sensors to soft robots. Experiments have demonstrated that the equilibrium swelling state of hydrogels strongly depends on their preparation and external conditions, such as the as-prepared water content, cross-linking density, and temperature. However, traditional theories based on Flory’s work have failed to capture these dependence effects. In particular, these theories ignore the existence of solvents in the as-prepared state of hydrogels, making them unable to characterize the sensitivity of the swelling and mechanical behaviors to the as-prepared water content. In this study, we propose a constitutive theory that considers the preparation conditions based on statistical thermodynamics. Our theory can precisely predict the swelling ability of hydrogels under diverse preparation conditions and capture the phase transitions of temperature-sensitive hydrogels. We further derived the governing equations for large deformations and solvent diffusion considering their strong coupling effects. Based on our theory, the inhomogeneous deformation-induced solvent migration and delayed fracture of hydrogels were investigated. From theoretical investigations, we revealed the underlying mechanism of these interesting hydrogel behaviors. The theoretical results were further used to guide the design of diverse intelligent structures that can be applied as soft actuators, flexible robots, and morphing the growth of plants.

Materials-by-design to develop high performance composite materials is often computational intractable due to the tremendous design space. Here, a deep operator network (DeepONet) is presented to bridge the gap between the material design space and mechanical behaviors. The mechanical response such as stress or strain can be predicted directly from material makeup efficiently, and a good accuracy is observed on unseen data even with a small amount of training data. Furthermore, the proposed approach can predict mechanical response of complex materials regardless of geometry, constitutive relations, and boundary conditions. Combined with optimization algorithms, the network offers an efficient tool to solve inverse design problems of composite materials.

The mechanical properties of functional-graded shape memory alloy (FG-SMA) is of highly significance for its applications and structural design. This paper establishes a constitutive model of the FG-SMA beam, considering the influence of the temperature variation and the tension-compression asymmetry coefficient. The fiber element method and the virtual work principle were employed to establish the governing equation of the bending of FG-SMA beam, which is solved using the Newton–Raphson algorithm. Furthermore, the effect of the tension-compression asymmetry coefficient, temperature, gradient index, bending moment, and axial load on the mechanical properties of the FG-SMA beams was analyzed. The results showed that the tension-compression asymmetry coefficient, gradient index, bending moment, and axial load significantly have relatively obvious influence on the cross-sectional mechanical response of the FG-SMA beams, while the effect of the temperature was not noticeable.